Cas no 78189-50-1 (5-phenylisoxazole-3-carbonyl chloride)

• Product Name: 5-phenylisoxazole-3-carbonyl chloride
• CAS No: 78189-50-1
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• MDL: MFCD07772806
• CID: 551656
• PubChem ID: 7164570
• Update Time: 2025-04-19

5-phenylisoxazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarbonylchloride, 5-phenyl-
• 5-phenyl-1,2-oxazole-3-carbonyl chloride
• 5-Phenyl-isoxazole-3-carbonyl chloride
• 5-Phenylisoxazole-3-carbonyl chloride
• 5-phenyl-1,2-oxazol-3-carbonyl chloride
• F2190-0154
• 78189-50-1
• DTXSID50428174
• AKOS015840545
• EN300-238061
• AS-5888
• MFCD07772806
• 5-Phenylisoxazole-3-carbonylchloride
• A865082
• SCHEMBL892678
• FT-0682818
• FUQOIZJIDZZDGY-UHFFFAOYSA-N
• DB-075424
• 5-phenylisoxazole-3-carbonyl chloride

• MDL： MFCD07772806
• Inchi： 1S/C10H6ClNO2/c11-10(13)8-6-9(14-12-8)7-4-2-1-3-5-7/h1-6H
• InChI Key： FUQOIZJIDZZDGY-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC=CC=2)ON=1)=O

Computed Properties

• Exact Mass: 207.00900
• Monoisotopic Mass: 207.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.321
• Melting Point: 86 °C
• Boiling Point: 370.2°C at 760 mmHg
• Flash Point: 177.7°C
• Refractive Index: 1.568
• PSA: 43.10000
• LogP: 2.72060

5-phenylisoxazole-3-carbonyl chloride Security Information

• HazardClass：IRRITANT